Cas no 1179533-59-5 (5-Bromopyridine-2-carboximidamide)

• Product Name: 5-Bromopyridine-2-carboximidamide
• CAS No: 1179533-59-5
• MF: C₆H₆BrN₃
• MW: 200.035939693451
• CID: 5024843
• PubChem ID: 53418449
• Update Time: 2025-05-20

5-Bromopyridine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-bromopyridine-2-carboximidamide
• 5-Bromopyridine-2-carboximidamide

• Inchi： 1S/C6H6BrN3/c7-4-1-2-5(6(8)9)10-3-4/h1-3H,(H3,8,9)
• InChI Key： DZEPYTQXSKXWIO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N)N)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• XLogP3: 0.8
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-Bromopyridine-2-carboximidamide

5-Bromopyridine-2-carboximidamide (CAS No. 1179533-59-5): A Comprehensive Overview

5-Bromopyridine-2-carboximidamide (CAS No. 1179533-59-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-Bromopyridine-2-carboximidamide.

Molecular Structure and Physical Properties

The molecular formula of 5-Bromopyridine-2-carboximidamide is C₆H₆BrN₃, with a molecular weight of approximately 187.04 g/mol. The compound features a pyridine ring substituted with a bromine atom at the 5-position and a carboximidamide group at the 2-position. This unique structural arrangement imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The physical properties of 5-Bromopyridine-2-carboximidamide include its appearance as a white to off-white solid, with a melting point ranging from 140 to 142°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in solution-based reactions and biological assays.

Synthesis Methods

The synthesis of 5-Bromopyridine-2-carboximidamide can be achieved through several routes, each offering unique advantages and challenges. One common method involves the reaction of 5-bromonicotinonitrile with hydroxylamine hydrochloride in the presence of a base such as sodium hydroxide or potassium hydroxide. The resulting nitrile oxide intermediate then undergoes cycloaddition with ammonia or an amine derivative to form the desired carboximidamide product.

An alternative approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. In this method, 5-bromonicotinonitrile is reacted with hydroxylamine hydrochloride under microwave irradiation, followed by treatment with ammonia or an amine derivative to yield 5-Bromopyridine-2-carboximidamide. This method not only accelerates the reaction but also improves yield and purity.

Biological Activities and Applications

5-Bromopyridine-2-carboximidamide has been extensively studied for its biological activities, particularly in the context of drug discovery and development. One of its notable applications is as a potential inhibitor of specific enzymes involved in various disease pathways. For instance, recent research has shown that 5-Bromopyridine-2-carboximidamide exhibits inhibitory activity against histone deacetylases (HDACs), which are implicated in cancer progression and other diseases.

In addition to its enzyme inhibitory properties, 5-Bromopyridine-2-carboximidamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders.

Recent Research Advancements

The field of medicinal chemistry has seen significant advancements in the study of 5-Bromopyridine-2-carboximidamide. Recent publications have highlighted its potential as a lead compound for the development of novel therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 5-Bromopyridine-2-carboximidamide exhibited potent antitumor activity against various cancer cell lines, including breast cancer and lung cancer cells.

Another noteworthy study focused on the use of 5-Bromopyridine-2-carboximidamide-based compounds as selective inhibitors of kinases involved in neurodegenerative diseases. The researchers found that these compounds effectively inhibited the activity of specific kinases without affecting other enzymes, suggesting their potential as targeted therapies for conditions such as Alzheimer's disease.

Safety Considerations and Future Directions

Safety is a critical aspect in the development and application of any chemical compound. While preliminary studies have not reported any significant toxicity associated with 5-Bromopyridine-2-carboximidamide, further investigations are necessary to fully understand its safety profile. Preclinical studies involving animal models are essential to evaluate potential side effects and determine appropriate dosing regimens for clinical trials.

The future directions for research on 5-Bromopyridine-2-carboximidamide are promising. Ongoing efforts aim to optimize its structure through rational drug design to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, combination therapies involving this compound with other drugs may offer synergistic effects and improve treatment outcomes for various diseases.